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CAS No.: 155645-24-2

Cat. No.: B116358
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An In-Depth Technical Guide to the Toxicity and Hazard Classification of Risperidone

Intermediates

Abstract: The synthesis of Active Pharmaceutical Ingredients (APIs) like risperidone is a multi-

step process involving numerous chemical intermediates. While the toxicological profile of the

final drug is well-documented, the intermediates, which can be present as impurities or handled

in large quantities during manufacturing, possess their own unique hazard profiles. Ensuring

worker safety, environmental protection, and final product purity necessitates a thorough

understanding and systematic evaluation of these transient compounds. This guide provides

drug development professionals, researchers, and scientists with a comprehensive framework

for assessing the toxicity and classifying the hazards of risperidone intermediates. It integrates

computational toxicology, modern in vitro testing strategies, and established regulatory

principles to create a robust, self-validating system for risk management in pharmaceutical

development and manufacturing.
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Risperidone is a benzisoxazole-derived atypical antipsychotic widely used in the treatment of

schizophrenia and bipolar disorder.[1][2] Its synthesis involves the sequential construction of its

complex heterocyclic structure. The chemical entities formed and consumed during this

process are known as intermediates.[3] Each intermediate is a distinct molecule with its own

physicochemical properties and, consequently, its own toxicological and hazard profile.[4][5]

The control of impurities in the final API is a critical regulatory requirement.[6] However, a

proactive approach to safety in drug development demands that we look further upstream. The

hazards posed by intermediates can impact process chemists, manufacturing operators, and

the environment. Therefore, a systematic assessment of their potential for toxicity (e.g.,

cytotoxicity, genotoxicity) and physical hazards (e.g., flammability, corrosivity) is not merely a

compliance exercise but a cornerstone of responsible pharmaceutical development.[7][8]

This guide outlines a logical, multi-pillar strategy for characterizing these risks, from early-stage

computational prediction to definitive hazard classification according to global standards.

Chapter 1: The Risperidone Synthesis Pathway and
Key Intermediates
The industrial synthesis of risperidone can be accomplished through various routes, but a

common strategy involves the coupling of a benzisoxazole moiety with a substituted piperidine

side chain. A representative pathway, based on public patent literature, highlights the formation

of key intermediates.[9]

A crucial step in this process is the formation of an oxime intermediate, which exists as a

mixture of Z and E geometric isomers. It has been found that the Z-isomer is the one that

preferentially cyclizes to form the desired benzisoxazole ring system.[9] Therefore, controlling

this isomerization or separating the isomers can be a key process parameter.

The generalized pathway can be visualized as follows:
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Part 1: Benzisoxazole Formation

Part 2: Side-Chain Alkylation

2,4-Difluorophenyl-piperidin-4-yl-methanone

Oxime Intermediate
(Mixture of Z/E Isomers)

 Oximation 

6-Fluoro-3-(piperidin-4-yl)benzo[d]isoxazole
(Key Benzisoxazole Intermediate)

 Cyclization (Base-catalyzed)
Z-isomer reacts 

Risperidone (Final API)

 Alkylation (Coupling Reaction) 3-(2-Chloroethyl)-2-methyl-
6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one

Click to download full resolution via product page

Figure 1: A representative synthetic pathway for risperidone highlighting key intermediates.

This pathway identifies three classes of compounds for evaluation:

Starting Materials/Precursors: Such as piperidine derivatives, which can be highly

hazardous.[10][11][12]
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Isolated Intermediates: Such as the oxime and the core benzisoxazole structure, which must

be characterized.[9]

The Active Metabolite: 9-hydroxyrisperidone (paliperidone), which has a toxicological profile

similar to the parent drug.[13][14]

Chapter 2: A Framework for Toxicity and Hazard
Assessment
For novel or uncharacterized intermediates, a tiered, evidence-based approach is essential.

This framework combines predictive methods with targeted laboratory assays to build a

comprehensive safety profile efficiently.

Pillar 1: In Silico & Computational Assessment
Before a single gram of an intermediate is synthesized, its potential toxicity can be estimated

using computational models.[15][16] This is a critical first step for early hazard identification,

reducing reliance on animal testing and guiding subsequent experimental work.[17][18]

The workflow involves using Quantitative Structure-Activity Relationship (QSAR) models, which

correlate a molecule's structure with its known toxicological properties.[19]
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Figure 2: Workflow for in silico toxicity prediction of pharmaceutical intermediates.

Causality: This step is crucial for prioritizing resources. If a structural alert for genotoxicity is

flagged, for example, this intermediate immediately becomes a high-priority candidate for in

vitro testing.[20] This predictive approach allows for the early redesign of synthetic routes to

avoid potentially hazardous intermediates altogether.

Pillar 2: In Vitro Toxicity Testing
In vitro assays provide the first experimental data on an intermediate's biological activity, using

cultured cells to assess cytotoxicity and genotoxicity.[21][22] These methods are rapid, cost-

effective, and align with the "3Rs" principles of reducing animal testing.[23]

Key In Vitro Assays:
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Cytotoxicity Assays: These tests measure the concentration at which a compound is toxic to

cells.[24] The MTT assay is a common colorimetric method that assesses cell metabolic

activity as an indicator of viability.[25]

Genotoxicity Assays: These are critical for identifying compounds that can damage genetic

material (DNA), a potential precursor to cancer.[26][27] A standard battery of tests is often

required by regulatory agencies.[28][29]

Ames Test (Bacterial Reverse Mutation Assay): Detects gene mutations.

In Vitro Micronucleus or Chromosomal Aberration Assay: Detects damage to

chromosomes in mammalian cells.

Experimental Protocol: MTT Cytotoxicity Assay
This protocol provides a standardized method for assessing the cytotoxicity of an intermediate

against a relevant cell line (e.g., HepG2, a human liver cell line).

Objective: To determine the IC50 (the concentration of the intermediate that inhibits cell growth

by 50%) value.

Methodology:

Cell Culture: Culture HepG2 cells in appropriate media until they reach approximately 80%

confluency.

Cell Seeding: Trypsinize the cells and seed them into a 96-well plate at a density of 5,000-

10,000 cells per well. Incubate for 24 hours to allow for cell attachment.

Compound Preparation: Prepare a stock solution of the risperidone intermediate in a suitable

solvent (e.g., DMSO). Create a series of dilutions (e.g., from 0.1 µM to 100 µM) in cell culture

media.

Cell Treatment: Remove the old media from the 96-well plate and add 100 µL of the various

concentrations of the intermediate to the wells. Include vehicle control (media with DMSO)

and untreated control wells. Incubate for 24-48 hours.
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MTT Addition: Add 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 3-4 hours

at 37°C. Living cells with active mitochondria will reduce the yellow MTT to a purple

formazan precipitate.

Solubilization: Add 100 µL of solubilization solution (e.g., acidified isopropanol) to each well

to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

Analysis: Calculate the percentage of cell viability for each concentration relative to the

control. Plot the results and determine the IC50 value using non-linear regression analysis.

Pillar 3: Physicochemical and Acute Systemic Toxicity
Assessment
This pillar focuses on hazards relevant to occupational handling and exposure. Data may be

obtained from literature on structural analogs or through targeted, guideline-compliant testing.

The Organisation for Economic Co-operation and Development (OECD) provides

internationally recognized test guidelines.[30][31]

Acute Oral Toxicity (OECD TG 420): Provides an LD50 value, which is fundamental for

hazard classification under the Globally Harmonized System (GHS).[32][33]

Skin Corrosion/Irritation (OECD TG 404): Determines if the chemical causes irreversible or

reversible skin damage.

Eye Corrosion/Irritation (OECD TG 405): Assesses the potential for serious eye damage.

Chapter 3: Hazard Profile of Known Risperidone
Precursors & Structural Analogues
While data on proprietary intermediates is scarce, we can establish a baseline by examining

known starting materials and metabolites.

Case Study: Piperidine
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Piperidine (CAS 110-89-4) is a common building block for the side chain of risperidone. It is a

well-characterized hazardous substance.[34]

Hazard Class &
Category

Hazard Statement GHS Pictogram Source

Flammable Liquids,

Category 2

H225: Highly

flammable liquid and

vapour.

🔥 [11][12]

Acute Toxicity (Oral),

Category 4

H302: Harmful if

swallowed.
❗ [11]

Acute Toxicity

(Dermal), Category 3

H311: Toxic in contact

with skin.
💀 [10][11][12]

Acute Toxicity

(Inhalation), Category

3

H331: Toxic if inhaled. 💀 [10][11][12]

Skin Corrosion,

Category 1B

H314: Causes severe

skin burns and eye

damage.

corrosive [10][11]

Data Interpretation: The high acute toxicity and corrosivity of piperidine mandate strict

engineering controls (e.g., closed systems, fume hoods) and personal protective equipment

(PPE) during handling to prevent worker exposure.[10][35] Its flammability requires careful

management of ignition sources.[12]

Oxime and Benzisoxazole Intermediates
For the specific oxime and benzisoxazole intermediates in the risperidone synthesis, no public

toxicology data is available. In this scenario, the framework from Chapter 2 is applied:

In Silico Screening: The structures would be analyzed for alerts. For example, certain oxime

structures can be associated with skin sensitization.

Genotoxicity Assessment: As these are process intermediates that could potentially carry

over as impurities, they would fall under the scope of guidelines like ICH M7 for the
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assessment and control of mutagenic impurities.[20][28] A bacterial reverse mutation (Ames)

test would be a minimum requirement if in silico models indicate a concern.

9-Hydroxyrisperidone (Paliperidone)
9-Hydroxyrisperidone is the major active metabolite of risperidone and is also marketed as the

API paliperidone.[14][36] Its toxicological profile is qualitatively very similar to that of

risperidone.[13] Cases of hepatotoxicity have been reported for both compounds, suggesting

that the core structure is responsible for this effect.[13][37][38] Similarly, cardiovascular effects

like QT prolongation have been documented for both.[39] Therefore, from a hazard

assessment perspective, it should be handled with the same precautions as the final API.

Chapter 4: Hazard Classification and
Communication
The ultimate goal of toxicity assessment is to classify the intermediate according to a

standardized system and communicate these hazards effectively. The UN's Globally

Harmonized System of Classification and Labelling of Chemicals (GHS) is the international

standard.[40][41][42]

The GHS uses the data generated in the assessment framework to assign specific hazard

classes, categories, pictograms, and hazard statements.[43][44][45]

Figure 3: Decision logic for GHS classification based on hypothetical intermediate data.

This systematic classification ensures that anyone handling the intermediate, from a process

chemist to a logistics operator, can immediately understand its hazards from the container label

and the accompanying Safety Data Sheet (SDS).

Conclusion
The toxicological evaluation and hazard classification of risperidone intermediates are integral

components of a modern, safety-first approach to pharmaceutical development. By moving

beyond a singular focus on the final API, and instead applying a systematic, tiered assessment

framework to all synthetic intermediates, companies can better protect their employees, ensure

regulatory compliance, and mitigate risks throughout the product lifecycle. This process, which

marries predictive in silico tools with targeted in vitro and physicochemical testing, provides the
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robust, scientifically-grounded data necessary to handle these crucial chemical building blocks

with the respect and caution they require.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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